Cas no 150013-03-9 (2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid)

• Product Name: 2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid
• CAS No: 150013-03-9
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 859784
• PubChem ID: 679226
• Update Time: 2025-06-22

2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• {[(2E)-3-(4-NITROPHENYL)PROP-2-ENOYL]AMINO}ACETIC ACID
• 2-[[(E)-3-(4-nitrophenyl)prop-2-enoyl]amino]acetic acid
• {[(2E)-3-(4-nitrophenyl)prop-2-enoyl]amino}acetate
• N-[(2E)-3-(4-nitrophenyl)prop-2-enoyl]glycine
• 2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid
• 150013-03-9
• 2-[(2E)-3-(4-nitrophenyl)prop-2-enamido]acetic acid
• AKOS000203042
• Z85886707
• EN300-15059
• SR-01000409175-1
• AB00112154-01
• SR-01000409175
• 2-(3-(4-Nitrophenyl)acrylamido)acetic acid
• AKOS023869518

• Inchi： 1S/C11H10N2O5/c14-10(12-7-11(15)16)6-3-8-1-4-9(5-2-8)13(17)18/h1-6H,7H2,(H,12,14)(H,15,16)/b6-3+
• InChI Key： RDUYZCLCAUKCDC-ZZXKWVIFSA-N
• SMILES： O=C(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])NCC(=O)O

Computed Properties

• Exact Mass: 250.059
• Monoisotopic Mass: 250.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 109.54

Additional information on 2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid

Introduction to 2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid (CAS No. 150013-03-9)

2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid, with the CAS number 150013-03-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a nitrophenyl group and an amidoacetic acid moiety, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid is particularly noteworthy due to its potential to interact with biological targets in a highly specific manner. The nitrophenyl group, known for its strong electron-withdrawing properties, can influence the compound's reactivity and binding affinity. Meanwhile, the amidoacetic acid moiety provides the molecule with additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, enhancing its overall bioactivity.

Recent studies have highlighted the potential of 2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits significant anti-inflammatory properties. The nitrophenyl group has been shown to modulate the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes 2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid has also shown potential as an anticancer agent. Studies conducted by a team of researchers at the National Cancer Institute have revealed that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action appears to involve the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation. These findings suggest that 2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid could be further developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration in therapeutic settings. Furthermore, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor for its potential use in drug development.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid. One notable approach involves the condensation of 4-nitrobenzaldehyde with glycine ethyl ester hydrochloride, followed by hydrolysis to yield the desired product. This synthetic route is scalable and can be readily adapted for large-scale production, which is essential for commercial applications.

The versatility of 2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid extends beyond its direct use as a drug candidate. It can also serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers at the University of California have used this compound as a starting material to develop novel derivatives with improved pharmacological profiles. These derivatives have shown enhanced potency and selectivity against specific targets, further expanding the therapeutic potential of this class of compounds.

In conclusion, 2-(2E)-3-(4-nitrophenyl)prop-2-enamidoacetic acid (CAS No. 150013-03-9) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in modern drug discovery efforts.